1-(4-chloro-2-nitrobenzoyl)-4-(2-pyridinyl)piperazine

• IUPAC Name: (4-chloro-2-nitrophenyl)-(4-pyridin-2-ylpiperazin-1-yl)methanone
• InChI: InChI=1S/C16H15ClN4O3/c17-12-4-5-13(14(11-12)21(23)24)16(22)20-9-7-19(8-10-20)15-3-1-2-6-18-15/h1-6,11H,7-10H2
• InChI Key: JCZPTOPPTOWQOQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=N2)C(=O)C3=C(C=C(C=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C16H15ClN4O3
• Molecular Weight: 346.77 g/mol

Description

1-(4-chloro-2-nitrobenzoyl)-4-(2-pyridinyl)piperazine is a chemical compound that has gained attention in scientific research due to its potential therapeutic uses. This compound is known for its ability to interact with certain receptors in the brain, which makes it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 1-(4-chloro-2-nitrobenzoyl)-4-(2-pyridinyl)piperazine involves its interaction with certain receptors in the brain. This compound has been shown to act as a partial agonist of the serotonin 5-HT1A receptor, which is involved in the regulation of mood and anxiety. Additionally, this compound has been shown to act as an antagonist of the dopamine D2 receptor, which is involved in the regulation of cognition and reward.
Biochemical and Physiological Effects:
1-(4-chloro-2-nitrobenzoyl)-4-(2-pyridinyl)piperazine has been shown to have a variety of biochemical and physiological effects. This compound has been shown to increase the release of certain neurotransmitters, including serotonin and dopamine, which are involved in the regulation of mood and cognition. Additionally, this compound has been shown to increase the activity of certain brain regions, including the prefrontal cortex and the hippocampus, which are involved in the regulation of memory and learning.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(4-chloro-2-nitrobenzoyl)-4-(2-pyridinyl)piperazine in lab experiments include its ability to interact with certain receptors in the brain, which makes it a promising candidate for the development of new drugs. Additionally, this compound has been shown to have a variety of biochemical and physiological effects, which makes it a useful tool for studying the regulation of mood and cognition.
The limitations of using 1-(4-chloro-2-nitrobenzoyl)-4-(2-pyridinyl)piperazine in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action. Additionally, this compound is not currently approved for clinical use, which limits its potential therapeutic applications.

Future Directions

There are several future directions for research on 1-(4-chloro-2-nitrobenzoyl)-4-(2-pyridinyl)piperazine. One direction is the development of new drugs based on this compound for the treatment of anxiety, depression, and cognitive impairment. Another direction is the further study of the mechanism of action of this compound to fully understand its effects on the brain. Additionally, future research could focus on the potential toxicity of this compound and its safety for clinical use.

Synthesis Methods

The synthesis of 1-(4-chloro-2-nitrobenzoyl)-4-(2-pyridinyl)piperazine involves several steps. The first step is the reaction of 4-chloro-2-nitrobenzoic acid with thionyl chloride, which produces 4-chloro-2-nitrobenzoyl chloride. The second step is the reaction of 4-chloro-2-nitrobenzoyl chloride with 4-methylpiperazine, which produces 1-(4-chloro-2-nitrobenzoyl)-4-methylpiperazine. The final step is the reaction of 1-(4-chloro-2-nitrobenzoyl)-4-methylpiperazine with pyridine, which produces 1-(4-chloro-2-nitrobenzoyl)-4-(2-pyridinyl)piperazine.

Scientific Research Applications

1-(4-chloro-2-nitrobenzoyl)-4-(2-pyridinyl)piperazine has been studied for its potential therapeutic uses in a variety of conditions, including anxiety, depression, and cognitive impairment. This compound has been shown to interact with certain receptors in the brain, including the serotonin 5-HT1A receptor and the dopamine D2 receptor, which are involved in the regulation of mood and cognition.